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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375

Flutec PP11: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Flutec PP11, with the chemical name 1,1,2,2,3,3,4,4,4a,4b,5,5,6,6,7,7,8,8,8a,9,9,10,10,10a-
Tetracosafluorophenanthrene, is a perfluorocarbon liquid renowned for its high degree of
chemical and biological inertness, thermal stability, and unique physical properties.[1] This
technical guide provides an in-depth overview of the core physical and chemical characteristics
of Flutec PP11, making it a valuable resource for its application in research, development, and
various industrial processes.

Core Physical and Chemical Properties

The distinct properties of Flutec PP11 make it a versatile material in a range of specialized
applications. Its high density, low surface tension, and excellent dielectric properties are
particularly noteworthy.

General and Liquid Properties
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Property

Value

Molecular Formula

Ci4F24[1][2][3]

Molecular Weight 624.11 g/mol [3][4][5]
Appearance Clear, colorless liquid[5]
Odor Odorless[2]

Boiling Point 215 °C[2][4][5]

Melting Point -31 °C[4] to -20°C[5][6]
Density 2.03 g/mL[2][4][5]
Viscosity 28.4 mPa-s[4]

Kinematic Viscosity

13.99 mm?/s[4]

Surface Tension

19 mN/m[4]

Refractive Index

~ 1.3348[1][5]

Water Solubility

Immiscible[5][6]

Thermal and Electrical Properties

Property

Value

Heat of Vaporization

68 kJ/kg (at boiling point)[4]

Specific Heat

1.07 kJ/kg/K[4]

Flash Point

None[5][6]

Specific Conductivity

= 0.001 pS/m[1]

Dielectric Strength

Typically 20 kV/imm @ 50 Hz[7]

Electrical Resistivity

Typically 10> Q-cm([7]

Chemical Identity
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Identifier Value

11,2,2,3,3,4,4,4a,4b,5,5,6,6,7,7,8,8,8a,9,9,10,1

IUPAC Name

0,10a-Tetracosafluorophenanthrene[1]
CAS Number 306-91-2[1][2][3]
EC Number 400-470-0[1]

Perfluoro(tetradecahydrophenanthrene),
Alternate Names
Perfluoroperhydrophenanthrene[3][5]

Experimental Protocols

While specific, detailed experimental protocols for Flutec PP11 are proprietary to the
manufacturer, the following are general methodologies for determining the key properties listed
above.

Boiling Point Determination (ASTM D1120)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A standard method involves heating the liquid in a flask
equipped with a reflux condenser and a calibrated thermometer. The temperature at which the
liquid boils and its vapor condenses is recorded as the boiling point. For a high-boiling liquid
like Flutec PP11, a high-temperature heating mantle and a suitable thermometer are essential.

Density Measurement (ASTM D4052)

Density is the mass per unit volume of a substance. It is typically measured using a
pycnometer or a digital density meter. The mass of a known volume of the liquid is determined
at a specific temperature, and the density is calculated. Given Flutec PP11's high density,
precise volume and mass measurements are critical for accurate results.

Viscosity Measurement (ASTM D445)

Viscosity measures a fluid's resistance to flow. For a liquid like Flutec PP11, a capillary
viscometer can be used. The time it takes for a fixed volume of the liquid to flow through a
capillary tube under gravity is measured. This time is then used to calculate the kinematic
viscosity, from which the dynamic viscosity can be derived using the liquid's density.
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Logical Relationships and Applications

Flutec PP11's unique combination of properties leads to its use in various demanding
applications. The following diagram illustrates the logical flow from its fundamental properties to
its primary uses.
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Caption: Logical flow from Flutec PP11's core properties to its applications.

Safety and Handling

Flutec PP11 is considered to be non-hazardous and is not classified as a dangerous
substance.[1] It is non-flammable and chemically stable under normal conditions of use.[1][7]
However, as with any chemical substance, it is recommended to handle Flutec PP11 in a well-
ventilated area and to use appropriate personal protective equipment, including gloves and
safety glasses. For detailed safety information, refer to the manufacturer's Safety Data Sheet
(SDS).[8]

Stability and Compatibility

Flutec PP11 exhibits excellent thermal stability, being stable for extended periods even at
elevated temperatures.[9] It is compatible with a wide range of metals, plastics, and
elastomers, making it suitable for use in various industrial systems without causing corrosion or
degradation of components.[7][9] However, at very high temperatures in the presence of
certain metals, decomposition can occur.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Flutec PP11].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036375#physical-and-chemical-properties-of-flutec-

pp11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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